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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B1141304

Technical Support Center: MRS2179
Tetrasodium Powder

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with MRS2179
tetrasodium powder.

Frequently Asked Questions (FAQSs)
1. What is MRS2179 tetrasodium salt?

MRS2179 tetrasodium salt is a potent and selective competitive antagonist for the P2Y1
receptor, a G protein-coupled receptor (GPCR) activated by adenosine diphosphate (ADP).[1]
It is widely used in research to study purinergic signaling pathways, particularly those involved
in platelet aggregation and thrombosis.[1][2][3]

2. What are the recommended storage conditions for MRS2179 tetrasodium powder?

For long-term storage, the lyophilized powder should be stored at -20°C.[4][5][6][7] Some
suppliers suggest that it is stable for at least four years under these conditions.

3. How should | prepare stock solutions of MRS2179?
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MRS2179 tetrasodium salt is soluble in water.[4][7] You can prepare stock solutions up to 50
mM in water.[4][7] For in vitro experiments, it is recommended to filter and sterilize the stock

solution using a 0.22 um filter before use.[5]
4. What is the stability of MRS2179 stock solutions?

Once dissolved, stock solutions can be stored at -20°C for up to one month or at -80°C for up
to six months.[5] It is advisable to store the solution in sealed containers, away from moisture.

[5]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1141304?utm_src=pdf-body
https://www.rndsystems.com/products/mrs-2179-tetrasodium-salt_0900
https://www.tocris.com/products/mrs-2179-tetrasodium-salt_0900
https://www.rndsystems.com/products/mrs-2179-tetrasodium-salt_0900
https://www.tocris.com/products/mrs-2179-tetrasodium-salt_0900
https://www.medchemexpress.com/mrs2179-tetrasodium-hydrate.html
https://www.medchemexpress.com/mrs2179-tetrasodium-hydrate.html
https://www.medchemexpress.com/mrs2179-tetrasodium-hydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Problem

Possible Cause

Suggested Solution

Powder won't dissolve

completely

- Incorrect solvent used.-
Concentration is too high.- The
compound may have degraded

due to improper storage.

- Ensure you are using water
as the solvent.[4][7]- Do not
exceed a concentration of 50
mM.[4][7]- If the powder
appears discolored or has
been stored improperly, it may
have degraded. It is
recommended to use a fresh

vial.

Inconsistent or unexpected

experimental results

- Degradation of the
reconstituted compound.-
Incorrect concentration of
MRS2179 used.- Issues with
the experimental setup or

other reagents.

- Prepare fresh stock solutions
from the lyophilized powder.
Avoid repeated freeze-thaw
cycles.- Verify the calculations
for your working dilutions.
Refer to the molarity and
dilution calculators provided by
suppliers if needed.[6]- Review
your experimental protocol.
Ensure that other reagents,
such as the agonist (e.g.,

ADP), are fresh and active.

Low potency or efficacy
observed

- The specific P2Y1 receptor
subtype in your model may
have a different affinity for
MRS2179.- The compound
may be competing with high
concentrations of endogenous
ADP.

- The inhibitory constant (K_B)
for MRS2179 at the P2Y1
receptor is approximately 100
nM.[4][7] Ensure your working
concentration is appropriate for
your experimental system.-
Consider washing your cells or
platelets to remove
endogenous agonists before

starting the experiment.

Quantitative Data Summary
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The following tables summarize the key quantitative data for MRS2179 tetrasodium salt.

Table 1: Physicochemical Properties

Property Value Source
Molecular Weight 513.16 g/mol [4116]1[7]
Formula C11H13NsO9P2Naa [4107]
Purity >98% [41[6][7]
Solubility in Water Up to 50 mM [4107]
Appearance White to off-white solid [5]

Table 2: Pharmacological Profile

Parameter Receptor Value Source
K B P2Y1 100 nM 41071
ICso P2X1 1.15 pyM 41071
ICso P2X3 12.9 uM [4107]

K_B: Inhibitor constant; ICso: Half-maximal inhibitory concentration. MRS2179 is selective for
the P2Y1 receptor over P2X1, P2X3, P2X2, P2X4, P2Y2, P2Y4, and P2Y6 receptors.[4][5][7]

Experimental Protocols
ADP-Induced Platelet Aggregation Assay

This protocol measures platelet aggregation in response to ADP and its inhibition by MRS2179.

[1]
Materials:

e Freshly drawn human venous blood collected into sodium citrate anticoagulant.
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ADP (agonist).

MRS2179 tetrasodium salt (P2Y1 antagonist).

Saline solution.

Platelet aggregometer.

Procedure:

Prepare Platelet-Rich Plasma (PRP): Centrifuge whole blood at a low speed (e.g., 200 x g)
for 15 minutes at room temperature.

o Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a high speed (e.qg.,
2000 x g) for 20 minutes. PPP is used as a reference for 100% aggregation.

+ Baseline Measurement: Place a sample of PRP in the aggregometer and establish a
baseline reading.

e Incubation with Antagonist: Add MRS2179 at the desired concentration to the PRP and
incubate for the specified time.

e Induce Aggregation: Add ADP to initiate platelet aggregation and record the change in light
transmission over time.

o Data Analysis: The inhibitory effect of MRS2179 is determined by comparing the aggregation
curve in its presence to the control (ADP alone).

Calcium Mobilization Assay (FLIPR)

This functional assay measures changes in intracellular calcium concentration in response to
P2Y1 receptor activation and its inhibition by MRS2179 using a Fluorometric Imaging Plate
Reader (FLIPR).[1]

Materials:

o HEK293 or CHO cells stably expressing the human P2Y1 receptor.
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Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Assay buffer.

MRS2179 tetrasodium salt.

P2Y1 agonist (e.g., ADP).

FLIPR instrument.

Procedure:

o Cell Plating: Seed the P2Y1-expressing cells in a 96-well plate and grow to confluence.

e Dye Loading: Remove the culture medium and add the dye-loading solution. Incubate the
plate at 37°C for 60 minutes in the dark.

o Cell Washing: Wash the cells with assay buffer to remove excess dye.

o Compound Plates: Prepare a plate with MRS2179 at various concentrations and another
plate with the P2Y1 agonist.

e FLIPR Measurement:

o

Place the cell plate and the compound plates into the FLIPR instrument.

[¢]

Establish a baseline fluorescence reading for each well.

[¢]

Add the MRS2179 solution to the cells and incubate for a specified period.

[e]

Add the agonist solution to initiate the calcium response.

o

Monitor the change in fluorescence over time.

o Data Analysis: The potency of MRS2179 is determined by its ability to inhibit the agonist-
induced calcium mobilization, and the ICso is calculated.[1]

Visualizations
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Caption: P2Y1 Receptor Signaling Pathway.
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Caption: General Experimental Workflow for MRS2179.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [proper storage and handling of MRS2179 tetrasodium
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141304#proper-storage-and-handling-of-mrs2179-
tetrasodium-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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